Cas no 944899-52-9 (4-NITRONICOTINALDEHYDE)

• Product Name: 4-NITRONICOTINALDEHYDE
• CAS No: 944899-52-9
• MF: C₆H₄N₂O₃
• MW: 152.10756111145
• MDL: MFCD10696875
• CID: 1005871
• PubChem ID: 53249909
• Update Time: 2025-04-20

4-NITRONICOTINALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 4-NITRONICOTINALDEHYDE
• 4-nitropyridine-3-carbaldehyde
• 4-Nitro-pyridine-3-carbaldehyde
• 944899-52-9
• DTXSID50693123
• AB58414
• AKOS006303634
• 4-Nitro-3-pyridinecarboxaldehyde
• DB-206171

• MDL： MFCD10696875
• Inchi： 1S/C6H4N2O3/c9-4-5-3-7-2-1-6(5)8(10)11/h1-4H
• InChI Key： JOCNJQYXCDLGRQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CN=CC=1C=O)=O

Computed Properties

• Exact Mass: 152.02219199g/mol
• Monoisotopic Mass: 152.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Density: 1.432±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (8.8 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes